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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of ONO-3805 using dimethyl sulfoxide (DMSO). ONO-3805 is a non-steroidal

inhibitor of 5α-reductase, an enzyme critical in the conversion of testosterone to the more

potent androgen, dihydrotestosterone (DHT).[1] Accurate preparation of stock solutions is

paramount for ensuring reproducible and reliable experimental results. This guide outlines best

practices for dissolution, storage, and quality control to maintain the integrity and stability of

ONO-3805 solutions.

Introduction to ONO-3805
ONO-3805 is a potent inhibitor of 5α-reductase, the enzyme responsible for converting

testosterone to dihydrotestosterone (DHT).[1] DHT is a key androgen involved in the

development and progression of various androgen-dependent conditions. By inhibiting 5α-

reductase, ONO-3805 effectively reduces DHT levels, making it a valuable tool for research in

areas such as benign prostatic hyperplasia and other androgen-related disorders.

ONO-3805 and the 5α-Reductase Signaling Pathway
The primary mechanism of action for ONO-3805 is the inhibition of 5α-reductase. This enzyme

catalyzes the irreversible reduction of testosterone to DHT. DHT has a higher affinity for the
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androgen receptor (AR) than testosterone and is a more potent activator of AR-mediated gene

transcription. The signaling cascade is initiated by the binding of androgens like testosterone or

DHT to the AR in the cytoplasm. Upon binding, the receptor-ligand complex translocates to the

nucleus, where it dimerizes and binds to androgen response elements (AREs) on the DNA.

This binding event recruits co-regulators and initiates the transcription of target genes, leading

to various physiological and pathophysiological effects. ONO-3805 disrupts this pathway by

preventing the formation of the more potent androgen, DHT.
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ONO-3805 inhibits 5α-reductase, blocking testosterone to DHT conversion.
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Quantitative Data Summary
The following table summarizes the key chemical and physical properties of ONO-3805.

Property Value Source

Molecular Formula C₃₁H₃₇NO₅ [2]

Molecular Weight 503.6 g/mol [2]

Solubility Soluble in DMSO MedKoo

Appearance Solid powder MedKoo

Storage (Powder)
-20°C for up to 3 years, 4°C for

up to 2 years
[3]

Storage (in Solvent)
-80°C for up to 1 year, -20°C

for up to 1 month
[4][5]

Experimental Protocol: Preparation of ONO-3805
Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of ONO-3805 in DMSO. It

is recommended to handle the compound and solvent in a laminar flow hood using appropriate

personal protective equipment.

Materials
ONO-3805 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath (optional)
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Procedure

Preparation Dissolution

Storage

1. Equilibrate
ONO-3805 and DMSO
to room temperature

2. Weigh ONO-3805
powder accurately

3. Calculate required
volume of DMSO

4. Add DMSO to
ONO-3805 powder

5. Vortex thoroughly
(2-5 minutes)

6. Visually inspect for
complete dissolution

7. Optional: Sonicate
in a water bath
(10-15 minutes)

if not fully dissolved

8. Aliquot into
light-protected vials

if fully dissolved

9. Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for preparing ONO-3805 stock solution.

Equilibration: Allow the ONO-3805 powder and anhydrous DMSO to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of ONO-3805 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 5.036 mg of ONO-3805.

Solvent Calculation: Calculate the volume of DMSO required to achieve the target

concentration.

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

For 5.036 mg of ONO-3805 to make a 10 mM (0.01 M) solution:

Volume (L) = 0.005036 g / (503.6 g/mol * 0.01 mol/L) = 0.001 L = 1 mL

Dissolution: a. Add the calculated volume of DMSO to the vial containing the ONO-3805
powder. b. Vortex the solution vigorously for 2-5 minutes until the powder is completely

dissolved. c. Visually inspect the solution against a light source to ensure there are no visible

particles. d. If the compound does not fully dissolve, sonication in a room temperature water
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bath for 10-15 minutes can be used to facilitate dissolution.[6] Avoid excessive heating,

which could degrade the compound.

Aliquoting and Storage: a. Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, amber vials to minimize freeze-thaw cycles and protect from light. b.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[4][5]

Quality Control
To ensure the reliability of experimental results, it is important to perform quality control on the

prepared stock solution.

Visual Inspection: Before each use, visually inspect the thawed aliquot for any signs of

precipitation. If precipitate is observed, gently warm the solution to 37°C and vortex to

redissolve. If the precipitate does not dissolve, the aliquot should be discarded.

Purity Assessment: The purity of the stock solution can be assessed using techniques such

as High-Performance Liquid Chromatography (HPLC) to check for degradation products.[7]

Concentration Verification: The concentration can be verified using methods like UV-Vis

spectrophotometry if the molar absorptivity of ONO-3805 is known.

Functional Assay: The activity of the inhibitor can be confirmed in a relevant biological assay,

such as an in vitro 5α-reductase activity assay.

Best Practices and Troubleshooting
Solvent Quality: Always use anhydrous, high-purity DMSO to prevent compound

degradation.[8]

Working Dilutions: When preparing working solutions for aqueous-based assays (e.g., cell

culture), it is recommended to perform serial dilutions of the DMSO stock solution in DMSO

first, before adding the final diluted sample to the aqueous medium. This helps to prevent

precipitation of the compound.
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Vehicle Control: In all experiments, include a vehicle control containing the same final

concentration of DMSO as the experimental samples to account for any solvent effects. The

final DMSO concentration in cell-based assays should typically be kept below 0.5% to avoid

cytotoxicity.[3]

Precipitation: If precipitation occurs upon dilution into an aqueous buffer, try lowering the final

concentration of the compound or optimizing the pH of the buffer.[3]

By following these guidelines, researchers can ensure the preparation of a stable and reliable

ONO-3805 stock solution for use in a variety of experimental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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